Cas no 1805129-61-6 (2-(Aminomethyl)-3-(difluoromethyl)-6-methyl-4-(trifluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-6-methyl-4-(trifluoromethyl)pyridine
• CAS No: 1805129-61-6
• MF: C₉H₉F₅N₂
• MW: 240.173179388046
• CID: 4897873
• Update Time: 2025-05-25

2-(Aminomethyl)-3-(difluoromethyl)-6-methyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-6-methyl-4-(trifluoromethyl)pyridine

• Inchi： 1S/C9H9F5N2/c1-4-2-5(9(12,13)14)7(8(10)11)6(3-15)16-4/h2,8H,3,15H2,1H3
• InChI Key： CLUTWQIRHWWDFG-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=NC(C)=CC=1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-6-methyl-4-(trifluoromethyl)pyridine

Introduction to 2-(Aminomethyl)-3-(difluoromethyl)-6-methyl-4-(trifluoromethyl)pyridine (CAS No. 1805129-61-6)

2-(Aminomethyl)-3-(difluoromethyl)-6-methyl-4-(trifluoromethyl)pyridine (CAS No. 1805129-61-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and potential biological activities. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse pharmacological properties. The presence of multiple fluorinated substituents and an amine functional group makes this molecule a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-(Aminomethyl)-3-(difluoromethyl)-6-methyl-4-(trifluoromethyl)pyridine is characterized by a pyridine core substituted with a 2-amino methyl group, a 3-difluoromethyl group, a 6-methyl group, and a 4-trifluoromethyl group. These substituents contribute to the compound's overall reactivity and interact with biological targets in complex ways. The fluorine atoms, in particular, play a crucial role in modulating the compound's pharmacokinetic and pharmacodynamic properties, making it an attractive scaffold for medicinal chemists.

In recent years, there has been growing interest in the development of novel pyridine derivatives as potential therapeutic agents. Pyridine-based compounds have been extensively studied for their roles in various biological processes, including enzyme inhibition, receptor binding, and signal transduction. The structural features of 2-(Aminomethyl)-3-(difluoromethyl)-6-methyl-4-(trifluoromethyl)pyridine make it a versatile platform for designing molecules with enhanced binding affinity and selectivity towards specific biological targets.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Recent studies have demonstrated that certain pyridine derivatives can interact with neurotransmitter receptors, potentially leading to the development of new drugs for conditions such as Alzheimer's disease, Parkinson's disease, and depression. The unique combination of functional groups in 2-(Aminomethyl)-3-(difluoromethyl)-6-methyl-4-(trifluoromethyl)pyridine may enable it to modulate neurotransmitter activity more effectively than existing treatments.

Additionally, the compound has shown promise in preclinical studies as a potential inhibitor of various enzymes involved in cancer metabolism. Cancer cells often exhibit altered metabolic pathways that support their rapid proliferation and survival. By targeting these metabolic enzymes, it may be possible to develop therapies that selectively kill cancer cells while sparing healthy cells. The presence of multiple fluorinated groups in the molecule enhances its ability to interact with enzyme active sites, potentially leading to higher efficacy.

The synthesis of 2-(Aminomethyl)-3-(difluoromethyl)-6-methyl-4-(trifluoromethyl)pyridine presents several challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have significantly improved the efficiency and yield of synthetic routes, enabling researchers to explore its full potential.

From a computational chemistry perspective, the molecular properties of 2-(Aminomethyl)-3-(difluoromethyl)-6-methyl-4-(trifluoromethyl)pyridine have been extensively modeled using density functional theory (DFT) and other computational methods. These studies have provided valuable insights into its electronic structure, solvation behavior, and interactions with biological targets. Such computational data is crucial for guiding experimental efforts and optimizing lead compounds for drug development.

The pharmacokinetic profile of this compound is another area of active investigation. Fluorinated pyridines often exhibit improved bioavailability and metabolic stability compared to their non-fluorinated counterparts. Understanding how fluorine substitution affects these properties is essential for designing molecules that can reach their target sites effectively and maintain their therapeutic activity over time.

In conclusion,2-(Aminomethy1)-3-(difluoromethy1)-6-methy1-4-(trifluoromethyl)pyridine (CAS No. 1805129-61-6) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for researchers exploring new therapeutic strategies across multiple disease areas. As our understanding of its properties continues to grow, so too will its potential applications in medicine.